Cas no 1803751-28-1 (Methyl 2-cyano-4-fluoro-3-(hydroxymethyl)benzoate)

• Product Name: Methyl 2-cyano-4-fluoro-3-(hydroxymethyl)benzoate
• CAS No: 1803751-28-1
• MF: C₁₀H₈FNO₃
• MW: 209.173826217651
• CID: 4795542
• Update Time: 2023-08-17

Methyl 2-cyano-4-fluoro-3-(hydroxymethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-4-fluoro-3-(hydroxymethyl)benzoate

• Inchi： 1S/C10H8FNO3/c1-15-10(14)6-2-3-9(11)8(5-13)7(6)4-12/h2-3,13H,5H2,1H3
• InChI Key： CARFHRXTGPFARS-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(=O)OC)C(C#N)=C1CO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 286
• XLogP3: 0.7
• Topological Polar Surface Area: 70.3